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Compound of Interest

Compound Name: Clavamycin A

Cat. No.: B026927 Get Quote

Essential Safety and Handling Guide for Clavamycin
A
Disclaimer: No specific Safety Data Sheet (SDS) for Clavamycin A could be located. The

following guidance is based on the safety profile of the closely related compound, clavulanic

acid, and general precautions for handling β-lactam antibiotics. It is imperative to treat

Clavamycin A as a potentially hazardous substance and a sensitizer.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Clavamycin A. The procedural

guidance herein is designed to answer key operational questions and ensure a safe laboratory

environment.

Hazard Identification and Classification
Clavamycin A is a member of the clavam class of β-lactam antibiotics.[1] Due to the lack of

specific data for Clavamycin A, the hazard classification is based on clavulanic acid. All β-

lactam antibiotics should be handled with care due to their potential to cause allergic

sensitization.[2]

GHS Hazard Classification for Clavulanic Acid[3]

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.
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Skin Irritation (Category 2): H315 - Causes skin irritation.

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.

Skin Sensitization (Category 1): May cause an allergic skin reaction.[4][5]

Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory

irritation.

Quantitative Toxicity Data (Clavulanic Acid)
The following table summarizes the available non-clinical toxicity data for clavulanic acid.

Toxicity Metric Value Species Route Reference

LD50 >2000 mg/kg Adult Rodents Oral [6]

Toxicity

Observed
125 mg/kg

Pre-weaning

Rats
Oral [6]

Personal Protective Equipment (PPE) and Engineering
Controls
A multi-layered approach to protection, combining engineering controls and PPE, is essential

for safely handling Clavamycin A.
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Control Type Specification Rationale Reference

Engineering

Chemical Fume Hood

or Ventilated Balance

Enclosure

To minimize inhalation

exposure when

handling the solid

compound.

[3][7]

Hand Protection

Nitrile gloves (double-

gloving

recommended)

To prevent skin

contact and

sensitization. Gloves

must be inspected

before use.

[7][8]

Eye Protection

Tightly fitting safety

goggles with side-

shields

To protect eyes from

dust particles and

splashes.

[7]

Body Protection

Impervious lab coat,

long-sleeved, with

tight cuffs

To protect skin and

clothing from

contamination.

[3]

Respiratory
NIOSH-approved

respirator

Required when dusts

are generated,

especially outside of a

ventilated enclosure.

[8]

Operational Plan: Handling Procedures
Adherence to a strict, step-by-step protocol is critical to minimize exposure risk.

Protocol for Handling Solid Clavamycin A:

Preparation:

Designate a specific area for handling Clavamycin A, preferably within a chemical fume

hood.

Ensure all necessary PPE is available and in good condition.
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Prepare all equipment (spatulas, weigh boats, containers) within the fume hood to

minimize movement of the powder. .

Donning PPE:

Don a lab coat, ensuring it is fully buttoned.

Put on the first pair of nitrile gloves.

Don safety goggles.

Put on the second pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of

the lab coat. .

Weighing and Aliquoting:

Perform all manipulations of the solid compound within a chemical fume hood or a

ventilated balance enclosure to control dust.[7]

Handle the compound gently to avoid creating airborne dust.

Use dedicated spatulas and equipment.

Close the primary container immediately after use. .

Post-Handling:

Clean all equipment and the work surface with an appropriate decontamination solution

(see Section 5).

Carefully doff the outer pair of gloves and dispose of them as hazardous waste.

Doff the remaining PPE in the reverse order of donning, being careful to avoid self-

contamination.

Wash hands thoroughly with soap and water after removing all PPE.[7]

Disposal Plan
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Improper disposal of antibiotics can have significant environmental consequences.[9] All waste

containing Clavamycin A must be treated as hazardous chemical waste.

Waste Type
Disposal
Procedure

Rationale Reference

Solid Waste

Collect in a clearly

labeled, sealed

container for

hazardous chemical

waste.

To prevent

environmental release

and accidental

exposure.

[7][9]

Stock Solutions

Collect in an

approved, sealed

container for

hazardous chemical

waste. Do not pour

down the drain.

High concentrations of

antibiotics are

considered hazardous

chemical waste.

[9]

Contaminated Media

Decontaminate via

chemical inactivation

before disposal.

Autoclaving may not

be sufficient.

To neutralize the

active antibiotic

compound before it

enters the waste

stream.

[9]

Contaminated PPE

Dispose of as

hazardous chemical

waste in a designated,

sealed container.

To prevent cross-

contamination and

exposure from used

protective equipment.

[7]

Chemical Decontamination: Residues of β-lactam antibiotics can be inactivated by hydrolysis of

the β-lactam ring. Solutions of sodium hydroxide (1 M) or hydroxylamine can be used for this

purpose.[10] Follow all institutional guidelines for chemical decontamination procedures.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b026927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

